Cas no 1805288-16-7 (3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805288-16-7
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4879239
• Update Time: 2025-10-30

3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H7BrF2N2O/c10-2-6-5(3-13)1-7(9(11)12)14-8(6)4-15/h1,9,15H,2,4H2
• InChI Key： PNFCRDGCZLWRFH-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(C(F)F)N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 56.9

Additional information on 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol

3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805288-16-7): An Emerging Compound in Medicinal Chemistry

3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805288-16-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The bromomethyl group in the structure of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol is a key functional group that can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions. This versatility makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the cyano group provides a strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The difluoromethyl substituent further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol in various therapeutic areas. One notable application is its use as a lead compound in the development of new anticancer agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its anticancer properties, 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that the compound can effectively inhibit the replication of certain viruses, such as influenza and hepatitis C. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The synthesis of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol involves a multi-step process that typically starts with the preparation of a suitable pyridine derivative. Key steps include the introduction of the bromomethyl group through bromination reactions and the addition of the cyano and difluoromethyl substituents through selective functionalization techniques. The final product is obtained through purification methods such as column chromatography or recrystallization.

The pharmacokinetic properties of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol have been evaluated in preclinical studies to assess its suitability for further development. Results indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective delivery to target tissues and minimizing toxicity. These findings support its potential as a viable drug candidate for clinical trials.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol. Ongoing studies are focused on optimizing its chemical structure to enhance its pharmacological properties and reduce any potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this compound from preclinical stages to clinical trials.

In conclusion, 3-(Bromomethyl)-4-cyano-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805288-16-7) represents a promising lead compound in medicinal chemistry with diverse applications in cancer treatment and antiviral therapy. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various disease conditions.